Cas no 1423025-01-7 (3-Chloro-1-(2-methylpropyl)-1,2-dihydropyrazin-2-one)

3-Chloro-1-(2-methylpropyl)-1,2-dihydropyrazin-2-one is a heterocyclic compound featuring a pyrazinone core substituted with a chloro group at the 3-position and a 2-methylpropyl moiety at the 1-position. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, particularly as an intermediate in the development of biologically active molecules. The chloro group enhances electrophilic character, facilitating further functionalization, while the 2-methylpropyl substituent contributes to lipophilicity, influencing solubility and bioavailability. Its stability under standard conditions makes it a practical choice for synthetic workflows. The compound’s defined regiochemistry ensures consistent performance in nucleophilic substitution and cross-coupling reactions.

3-Chloro-1-(2-methylpropyl)-1,2-dihydropyrazin-2-one structure

1423025-01-7 structure

Product Name:3-Chloro-1-(2-methylpropyl)-1,2-dihydropyrazin-2-one

CAS No:1423025-01-7

MF:C₈H₁₁ClN₂O

MW:186.638740777969

CID:4598048

Update Time:2025-06-08

3-Chloro-1-(2-methylpropyl)-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

- 3-chloro-1-(2-methylpropyl)-1,2-dihydropyrazin-2-one
- 3-chloro-1-(2-methylpropyl)pyrazin-2-one
- 3-Chloro-1-isobutylpyrazin-2(1H)-one
- 3-Chloro-1-(2-methylpropyl)-1,2-dihydropyrazin-2-one
- Inchi： 1S/C8H11ClN2O/c1-6(2)5-11-4-3-10-7(9)8(11)12/h3-4,6H,5H2,1-2H3
- InChI Key： REUBHUUTGHXUBQ-UHFFFAOYSA-N
- SMILES： ClC1C(N(C=CN=1)CC(C)C)=O

Computed Properties

Exact Mass: 186.056
Monoisotopic Mass: 186.056
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 32.7

3-Chloro-1-(2-methylpropyl)-1,2-dihydropyrazin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C373020-10mg	3-chloro-1-(2-methylpropyl)-1,2-dihydropyrazin-2-one	1423025-01-7		10mg	$ 50.00	2022-04-01
TRC	C373020-50mg	3-chloro-1-(2-methylpropyl)-1,2-dihydropyrazin-2-one	1423025-01-7		50mg	$ 210.00	2022-04-01
TRC	C373020-100mg	3-chloro-1-(2-methylpropyl)-1,2-dihydropyrazin-2-one	1423025-01-7		100mg	$ 295.00	2022-04-01
Chemenu	CM391181-500mg	3-chloro-1-(2-methylpropyl)-1,2-dihydropyrazin-2-one	1423025-01-7	95%+	500mg	$406	2023-01-19
Chemenu	CM391181-1g	3-chloro-1-(2-methylpropyl)-1,2-dihydropyrazin-2-one	1423025-01-7	95%+	1g	$507	2023-01-19
Chemenu	CM391181-5g	3-chloro-1-(2-methylpropyl)-1,2-dihydropyrazin-2-one	1423025-01-7	95%+	5g	$1518	2023-01-19
Chemenu	CM391181-10g	3-chloro-1-(2-methylpropyl)-1,2-dihydropyrazin-2-one	1423025-01-7	95%+	10g	$2251	2023-01-19
Enamine	EN300-66282-0.05g	3-chloro-1-(2-methylpropyl)-1,2-dihydropyrazin-2-one	1423025-01-7		0.05g	$182.0	2023-06-03
Enamine	EN300-66282-0.1g	3-chloro-1-(2-methylpropyl)-1,2-dihydropyrazin-2-one	1423025-01-7		0.1g	$272.0	2023-06-03
Enamine	EN300-66282-0.25g	3-chloro-1-(2-methylpropyl)-1,2-dihydropyrazin-2-one	1423025-01-7		0.25g	$389.0	2023-06-03